Sodium lactate

Specification

• Description: Sodium lactate is an organic sodium salt having lactate as the counterion. It has a role as a food preservative and a food acidity regulator. It is an organic sodium salt and a lactate salt. It contains a lactate.; Sodium Lactate is a sodium salt of racemic or inactive lactic acid with alkalinizing and electrolyte replenishing property. Upon metabolism, sodium lactate is converted to bicarbonate, thereby increasing plasma bicarbonate, which facilitates removal of hydrogen ion and lactate from blood stream and leads to raised blood pH.; Compound Sodium Lactate Solution is a multiple electrolyte, isotonic, crystalloid solution for intravenous infusion containing sodium chloride, potassium chloride, calcium chloride dihydrate, and sodium lactate, which can restore the electrolyte balance, normalize pH, and provide water for hydration. Upon intravenous administration, the compound sodium lactate solution will replace any lost body fluids and electrolytes thereby providing hydration as well as normalizing electrolyte concentrations. In addition, conversion of sodium lactate to bicarbonate increases plasma bicarbonate levels, which facilitates the removal of hydrogen ions from the blood stream, raises blood pH and normalizes the acid-base balance.; The sodium salt of racemic or inactive lactic acid. It is a hygroscopic agent used intravenously as a systemic and urinary alkalizer.; See also: Sodium Cation (has active moiety) ... View More ...
• CAS No.: 72-17-3
• Molecular Formula: C3H6NaO3+
• Molecular Weight: 113.07 g/mol
• IUPAC Name: sodium;2-hydroxypropanoic acid
• Standard InChI: InChI=1S/C3H6O3.Na/c1-2(4)3(5)6;/h2,4H,1H3,(H,5,6);/q;+1
• Standard InChI Key: NGSFWBMYFKHRBD-UHFFFAOYSA-N
• Isomeric SMILES: CC(C(=O)[O-])O.[Na+]
• SMILES: CC(C(=O)[O-])O.[Na+]
• Canonical SMILES: CC(C(=O)O)O.[Na+]
• Melting Point: 25 °C